2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate

• IUPAC Name: (2,5-dimethylphenyl) 3,4-dimethoxybenzenesulfonate
• InChI: InChI=1S/C16H18O5S/c1-11-5-6-12(2)15(9-11)21-22(17,18)13-7-8-14(19-3)16(10-13)20-4/h5-10H,1-4H3
• InChI Key: RGRULYISQVSSBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OS(=O)(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H18O5S
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of structurally similar sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride showcases the complexity and precision required in creating compounds with specific functional groups and molecular arrangements. These compounds were synthesized through the interaction of N-(2,4-dimethylphenyl)-N-methyl-benzenesulfonamide or N-(2,6-dimethylphenyl)-N-methylbenzenesulfonamide with chlorosulfonic acid, demonstrating the intricate processes involved in synthesizing derivatives of 2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate (Rublova et al., 2017).

Molecular Structure Analysis

The molecular structure of related compounds, like 2,4-dimethyl-5-[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride and its isomers, has been characterized by X-ray single crystal diffraction, providing insights into the spatial arrangement and bond lengths critical for understanding the molecular framework of 2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate. These studies reveal the importance of steric hindrance and intramolecular hydrogen bonds in determining molecular stability and reactivity (Rublova et al., 2017).

Chemical Reactions and Properties

Research on similar sulfonamide compounds highlights their pharmacological significance, revealing various supramolecular architectures mediated by weak interactions. Such studies underscore the chemical versatility and reactivity of the sulfonamide group, pertinent to 2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate, and its potential in forming diverse molecular structures through different intermolecular interactions (Shakuntala et al., 2017).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity of compounds related to 2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate, are crucial for their application in various domains. Studies on similar compounds provide valuable data on these physical characteristics, informing the conditions under which these compounds can be most effectively utilized in both research and industrial applications.

Chemical Properties Analysis

The chemical behavior of 2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate derivatives under different conditions elucidates their reactivity, stability, and interaction with other molecules. For instance, the exploration of sterically hindered phosphorus compounds reveals insights into their redox properties, potentially paralleling the reactivity of the sulfonate group in 2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate derivatives (Sasaki, Tanabe, & Yoshifuji, 1999).

Safety and Hazards

For safety and hazards information related to 2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate, you may refer to resources like ECHEMI. They provide an overall knowledge and encyclopedia covering characteristics, safety, usage, MSDS/SDS, and more.

Future Directions

A related compound, N-2,5-Dimethylphenylthioureido Acid Derivatives, has been explored as scaffolds for new antimicrobial candidates targeting multidrug-resistant Gram-positive pathogens. This suggests that 2,5-dimethylphenyl 3,4-dimethoxybenzenesulfonate and related compounds could potentially be explored in the development of new antimicrobial agents in the future.